Cas no 2090978-40-6 (Benzonitrile, 2-bromo-5-chloro-3-fluoro-)

• Product Name: Benzonitrile, 2-bromo-5-chloro-3-fluoro-
• CAS No: 2090978-40-6
• MF: C₇H₂BrClFN
• MW: 234.452883243561
• CID: 5222562
• Update Time: 2026-03-07

Benzonitrile, 2-bromo-5-chloro-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-bromo-5-chloro-3-fluoro-

• Inchi： 1S/C7H2BrClFN/c8-7-4(3-11)1-5(9)2-6(7)10/h1-2H
• InChI Key： RTXWQMRXOSPJHG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Cl)=CC(F)=C1Br

Additional information on Benzonitrile, 2-bromo-5-chloro-3-fluoro-

Comprehensive Overview of Benzonitrile, 2-bromo-5-chloro-3-fluoro- (CAS No. 2090978-40-6)

Benzonitrile, 2-bromo-5-chloro-3-fluoro- (CAS No. 2090978-40-6) is a halogen-substituted aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the benzonitrile family, characterized by a cyano group (-CN) attached to a benzene ring, further modified with bromo, chloro, and fluoro substituents. Its molecular formula is C₇H₂BrClFN, and it exhibits a molecular weight of 234.45 g/mol. The presence of multiple halogens enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for halogenated benzonitriles has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2-bromo-5-chloro-3-fluorobenzonitrile for its potential role in synthesizing bioactive molecules, such as kinase inhibitors and antimicrobial agents. The compound’s electron-withdrawing groups (EWGs) facilitate nucleophilic aromatic substitution (S_NAr) reactions, a key step in constructing complex heterocycles. This aligns with the growing trend of green chemistry, where efficient halogen utilization minimizes waste.

One of the most searched questions related to CAS No. 2090978-40-6 is its solubility and stability under various conditions. Studies indicate that this compound is soluble in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM), but exhibits limited solubility in water. Its stability is pH-dependent, with optimal performance observed in neutral to slightly acidic environments. These properties are critical for industrial-scale applications, where process optimization and yield improvement are top priorities.

The synthesis of Benzonitrile, 2-bromo-5-chloro-3-fluoro- typically involves multi-step halogenation of a benzonitrile precursor. Advanced techniques such as catalytic C-H activation and directed ortho-metalation have been explored to improve regioselectivity and reduce byproducts. These methods resonate with the broader scientific community’s focus on atom economy and sustainable synthesis, topics frequently discussed in academic forums and patent filings.

From an analytical perspective, 2-bromo-5-chloro-3-fluorobenzonitrile is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure purity and confirm structural integrity, addressing another common query about quality control in fine chemical production. The compound’s spectral data (e.g., ¹H NMR: δ 7.8–8.1 ppm) is often referenced in peer-reviewed journals, underscoring its reproducibility.

In the context of market trends, the demand for fluorinated and chlorinated benzonitriles is projected to grow, fueled by their use in electronic materials and liquid crystals. Innovations in cryogenic reactions and flow chemistry have further streamlined their production, reducing energy consumption. This aligns with global initiatives like the European Green Deal, which emphasizes eco-friendly manufacturing processes.

Safety and handling of CAS No. 2090978-40-6 are also frequently searched topics. While not classified as hazardous under standard protocols, proper storage in amber glass containers under inert atmospheres is recommended to prevent degradation. Material safety data sheets (MSDS) provide detailed guidelines, reflecting the industry’s commitment to occupational health and regulatory compliance.

In summary, Benzonitrile, 2-bromo-5-chloro-3-fluoro- exemplifies the intersection of synthetic utility and industrial relevance. Its applications span pharmaceutical intermediates, agrochemicals, and advanced materials, making it a compound of enduring interest. As research continues to uncover new methodologies and applications, this molecule will likely remain a staple in the toolkit of chemists worldwide.